N-(4-chlorophenyl)-2-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[4-oxo-3-(oxolan-2-ylmethyl)-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H20ClN3O4S/c24-14-7-9-15(10-8-14)25-19(28)13-32-23-26-20-17-5-1-2-6-18(17)31-21(20)22(29)27(23)12-16-4-3-11-30-16/h1-2,5-10,16H,3-4,11-13H2,(H,25,28)
• InChI Key: HPLYAOMBZQADRP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C(=O)C3=C(C4=CC=CC=C4O3)N=C2SCC(=O)NC5=CC=C(C=C5)Cl
• Molecular Formula: C23H20ClN3O4S
• Molecular Weight: 469.9 g/mol

Description

N-(4-chlorophenyl)-2-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H20ClN3O4S and its molecular weight is 469.94. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-2-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-2-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystallography and Structural Analysis

Research in crystallography has explored compounds with similar structural motifs, focusing on their crystal structures to understand conformation and intramolecular interactions. For example, studies on related 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides revealed folded conformations about the methylene C atom of the thioacetamide bridge, indicating a preference for certain spatial arrangements due to intramolecular hydrogen bonding (Subasri et al., 2016). This type of analysis is crucial for understanding the molecular foundation of potential biological activity.

Vibrational Spectroscopy

Vibrational spectroscopic studies, such as Raman and Fourier transform infrared spectroscopy, have characterized antiviral molecules closely related to the compound . These studies leverage computational models to predict vibrational signatures, contributing to the identification and functional analysis of new compounds. For instance, detailed vibrational analysis was performed on an antiviral active molecule resembling the compound of interest, providing insights into geometric equilibrium and intramolecular hydrogen bonding (Jenepha Mary et al., 2022).

Antimicrobial Activity

The synthesis of derivatives based on similar chemical frameworks has been pursued to evaluate their antimicrobial potential. Such studies aim to develop new therapeutics by exploring the biological activity of novel compounds. A study focused on synthesizing and characterizing derivatives for antibacterial and antifungal screening, emphasizing the need for new agents to combat microbial resistance (Kumar et al., 2022).

Synthesis of Novel Compounds

The chemical synthesis of novel compounds with potential therapeutic applications, including anticancer and antimicrobial activities, is a significant area of research. For example, derivatives prepared from related chemical structures were tested for anticancer activity, demonstrating the methodology for discovering new therapeutic agents (Horishny et al., 2021).